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An In-depth Technical Guide on the Physical Properties of N-Boc-N-methyl-3-chloro-1-
propanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Boc-N-methyl-3-chloro-1-propanamine is a bifunctional organic compound utilized as a

versatile building block in organic synthesis and medicinal chemistry. Its structure incorporates

a tert-butyloxycarbonyl (Boc) protecting group on a methylated amine and a terminal alkyl

chloride. This configuration makes it a valuable intermediate, particularly for the synthesis of

more complex molecules, including PROTAC (Proteolysis Targeting Chimera) linkers.[1] A

thorough understanding of its physical properties is essential for its proper handling, storage,

and application in synthetic protocols. This guide provides a detailed overview of its key

physical characteristics, outlines standard experimental methodologies for their determination,

and presents a logical workflow for compound characterization.

Core Physical Properties
The physical properties of N-Boc-N-methyl-3-chloro-1-propanamine are critical for its use in

a laboratory setting. The compound is typically supplied as a colorless liquid.[2] It should be

stored in a dry environment at room temperature to ensure its stability.[2][3]
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Data Presentation
The quantitative physical and chemical data for N-Boc-N-methyl-3-chloro-1-propanamine are

summarized in the table below for clear reference and comparison. It is important to note that

some of the available data, such as boiling point and density, are predicted values derived from

computational models.[2]

Property Value Notes Source(s)

CAS Number 114326-14-6 - [1][2][3]

Molecular Formula C₉H₁₈ClNO₂ - [1][2][3][4]

Molecular Weight 207.70 g/mol - [1][3]

Physical State Liquid At room temperature [2]

Appearance Colorless Liquid - [2]

Boiling Point 254.7 ± 19.0 °C Predicted [2]

Density 1.042 ± 0.06 g/cm³ Predicted, at 20°C [2]

Refractive Index Not Available - [2]

Melting Point Not Applicable - [2]

Storage Condition
Sealed in dry, room

temperature
- [2][3]

Experimental Protocols
While specific, published experimental determinations for all physical properties of N-Boc-N-
methyl-3-chloro-1-propanamine are not readily available, this section outlines the standard,

universally accepted methodologies for determining the key physical constants of a liquid

chemical compound.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid.
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Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with

a thermometer, a condenser, and a receiving flask. A heating mantle is used for controlled

heating.

Procedure:

The liquid sample is placed in the round-bottom flask along with boiling chips to ensure

smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head to accurately measure the temperature of the vapor.

The sample is heated gently.

The temperature is recorded when the liquid is boiling steadily and a consistent

temperature is observed on the thermometer as the vapor condenses and collects in the

receiving flask. This temperature is the boiling point at the recorded atmospheric pressure.

For pressure-sensitive compounds or high-boiling liquids, vacuum distillation is employed,

and the boiling point is reported at a specific reduced pressure.

Determination of Density
Density is the mass of a substance per unit volume.

Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical

balance.

Procedure:

The empty pycnometer is weighed accurately.

It is then filled with the liquid sample, ensuring no air bubbles are present. The

temperature of the liquid is recorded.

The filled pycnometer is weighed again.
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The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index

(e.g., distilled water).

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the user looks through the eyepiece, adjusting the instrument

until the dividing line between the light and dark fields is sharp and centered.

The refractive index is read from the instrument's scale. The temperature is also recorded,

as the refractive index is temperature-dependent.

Visualization of Experimental Workflow
The characterization of a chemical intermediate like N-Boc-N-methyl-3-chloro-1-
propanamine follows a logical workflow to confirm its identity and purity before its use in

further synthetic steps. The following diagram illustrates this general process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b039541?utm_src=pdf-body
https://www.benchchem.com/product/b039541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification

Characterization

Physical Property Determination

Final Product

Synthesis of Crude Product

Purification
(e.g., Distillation, Chromatography)

Structural Confirmation
(NMR, MS, IR)

Purified Sample

Purity Analysis
(GC, HPLC)

Boiling Point

Confirmed Structure & Purity

Density

Refractive Index

Qualified Reagent

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b039541?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for the synthesis, purification, and characterization of a chemical

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b039541?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-W102175/N-Boc-N-methyl-3-chloro-1-propanamine-DataSheet-MedChemExpress.pdf
https://hoffmanchemicals.com/products/n-boc-n-methyl-3-chloro-1-propanamine
https://www.bldpharm.com/products/114326-14-6.html
http://www.abichem.com/pro_result/?id=472012
https://www.benchchem.com/product/b039541#physical-properties-of-n-boc-n-methyl-3-chloro-1-propanamine
https://www.benchchem.com/product/b039541#physical-properties-of-n-boc-n-methyl-3-chloro-1-propanamine
https://www.benchchem.com/product/b039541#physical-properties-of-n-boc-n-methyl-3-chloro-1-propanamine
https://www.benchchem.com/product/b039541#physical-properties-of-n-boc-n-methyl-3-chloro-1-propanamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b039541?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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